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Compound of Interest

Compound Name: Fluorescein dibutyrate

Cat. No.: B009291 Get Quote

An In-depth Technical Guide to the Safety and Handling of Fluorescein Dibutyrate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals

and is compiled from publicly available safety data sheets and chemical information. It is not a

substitute for a formal risk assessment. Always consult the most current Safety Data Sheet

(SDS) from your supplier before handling this chemical and adhere to all institutional and

governmental safety regulations.

Introduction
Fluorescein dibutyrate (CAS No. 7298-65-9) is a fluorogenic substrate widely used in

biochemical assays to detect esterase and lipase activity.[1][2][3][4] Its utility in research and

development necessitates a thorough understanding of its safety profile and proper handling

procedures to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This guide provides a comprehensive overview of the safety precautions, physical

and chemical properties, and handling protocols for Fluorescein dibutyrate.

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122),

Fluorescein dibutyrate is not considered a hazardous chemical.[5] However, as with any

laboratory chemical, it should be handled with care, following good industrial hygiene and
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safety practices.[5] A significant portion of its toxicological properties has not been fully

investigated, with safety data sheets noting that 100% of the mixture consists of ingredient(s) of

unknown acute toxicity.[5]

Safety Statements (European System):

S22: Do not breathe dust.[1]

S24/25: Avoid contact with skin and eyes.[1]

Physical and Chemical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. Key properties for Fluorescein dibutyrate are summarized below.

Property Data Reference(s)

CAS Number 7298-65-9 [1][2][3][4][5][6]

Molecular Formula C₂₈H₂₄O₇ [1][2][3][4][5][6]

Molecular Weight 472.49 g/mol [1][2][3][4][5][6]

Appearance
Off-white or yellow to orange

powder/crystals
[2][3][6]

Melting Point 118-119 °C [2]

Solubility

Soluble in DMSO, DMF, and

chloroform.[2][3][6] Insoluble in

water.[7]

[2][3][6][7]

Purity ≥98% (HPLC) [2][3][4]

Fluorescence
λex ~490 nm, λem ~514 nm (in

0.1 M Tris pH 8.0 with lipase)
[2]

Toxicological and Ecological Data
Specific toxicological data for Fluorescein dibutyrate is largely unavailable. The information

presented is based on supplier safety data sheets, which often state a lack of comprehensive
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testing.

Data Point Information Reference(s)

Acute Oral Toxicity

No data available; 100% of the

mixture consists of

ingredient(s) of unknown

toxicity.

[5]

Acute Dermal Toxicity No data available. [5]

Acute Inhalation Toxicity No data available. [5]

Skin Contact
No data available, but skin

contact should be avoided.
[1][5]

Eye Contact
No data available, but eye

contact should be avoided.
[1][5]

Sensitization No information available. [8]

Chronic Toxicity No information available. [5]

Carcinogenicity No information available. [8]

Ecotoxicity

May cause long-lasting harmful

effects to aquatic life; 100% of

the mixture consists of

component(s) of unknown

hazards to the aquatic

environment.

[5]

Handling, Storage, and Exposure Controls
Adherence to proper handling and storage protocols is critical for maintaining the chemical's

stability and ensuring user safety.

Handling
Handle in accordance with good industrial hygiene and safety practices.[5]
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Ensure adequate ventilation, especially in confined areas.[5][8]

Avoid creating dust.[5]

Do not get in eyes, on skin, or on clothing.[8]

Avoid ingestion and inhalation.[8]

Always wash hands after handling the product.[9]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][8]

The recommended storage temperature is 2-8°C or at 4°C for both short and long-term

storage.[1][2][3][5][6]

Protect from light and moisture.[2][3][6]

The compound is stable for at least two years after receipt when stored correctly.[2][3][6]

Exposure Controls and Personal Protective Equipment
(PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-396618.pdf
https://www.fishersci.com/store/msds?partNumber=AC119245000&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-396618.pdf
https://www.fishersci.com/store/msds?partNumber=AC119245000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119245000&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-FLUORESCEIN-CASNO-2321-07-03855-EN.aspx
https://datasheets.scbt.com/sds/aghs/en/sc-396618.pdf
https://www.fishersci.com/store/msds?partNumber=AC119245000&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/fluorescein-dibutyrate-dic495101.html
https://www.chemodex.com/products/fluorescein-dibutyrate/
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0057-fluorescein-dibutyrate.html
https://datasheets.scbt.com/sds/aghs/en/sc-396618.pdf
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=643788
https://www.chemodex.com/products/fluorescein-dibutyrate/
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0057-fluorescein-dibutyrate.html
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=643788
https://www.chemodex.com/products/fluorescein-dibutyrate/
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0057-fluorescein-dibutyrate.html
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=643788
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control/PPE Specification Reference(s)

Engineering Controls

Use in a well-ventilated area.

Ensure eyewash stations and

safety showers are close to the

workstation location.

[8]

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[5]

Skin Protection

Wear protective gloves and

protective clothing. Inspect

gloves prior to use.

[5][10]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA-approved

respiratory protection should

be worn. Required when dusts

are generated.

[5]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practice. Wash hands

before breaks and at the end

of the workday. Do not eat,

drink, or smoke when using

this product.

[5][9][10]

Emergency and First Aid Procedures
In case of exposure, follow these first aid measures and seek medical advice if necessary.

General Advice: Consult a physician if necessary.[5]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[5]

Skin Contact: Wash skin with soap and plenty of water.[5]
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Eye Contact: Wash with plenty of water. Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5][9]

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[5]

Accidental Release and Fire-Fighting Measures
Accidental Release

Ensure adequate ventilation.[5]

Use personal protective equipment as required.[5]

Prevent further leakage or spillage if safe to do so.[5]

For powder spills, cover with a plastic sheet or tarp to minimize spreading.[5]

Take up mechanically, placing in appropriate containers for disposal. Avoid creating dust.[5]

Clean the contaminated surface thoroughly.[5]

Avoid release to the environment.[9]

Fire-Fighting
Suitable Extinguishing Media: Use extinguishing measures appropriate to local

circumstances and the surrounding environment, such as water spray, foam, dry powder, or

carbon dioxide.[5][9]

Unsuitable Extinguishing Media: None specified.[5]

Hazardous Combustion Products: Carbon oxides (CO, CO₂).[5][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5][8]

Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.[5]

Possibility of Hazardous Reactions: None under normal processing.[5][8]

Conditions to Avoid: Extremes of temperature and direct sunlight.[5][9]

Incompatible Materials: Strong oxidizing agents.[5][8]

Hazardous Decomposition Products: Carbon oxides.[5]

General Experimental Protocols for Safety
Assessment
While specific experimental safety studies for Fluorescein dibutyrate are not detailed in the

available literature, the following represents standard methodologies used to determine the

toxicological data found in a typical SDS. These are based on internationally recognized OECD

(Organisation for Economic Co-operation and Development) guidelines.

Methodology 1: Acute Oral Toxicity - Fixed Dose Procedure (OECD TG 420)

Objective: To determine the oral toxicity of a substance.

Procedure: A single dose of the substance is administered to a group of fasted rodents

(typically rats) via gavage.

Observation: Animals are observed for 14 days for signs of toxicity, including changes in

skin, fur, eyes, and behavior. Body weight is recorded, and mortality is noted.

Endpoint: The test allows for classification into one of the GHS (Globally Harmonized

System) categories for acute toxicity. It provides an LD50 (median lethal dose) estimate.

Methodology 2: Acute Dermal Irritation/Corrosion (OECD TG 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Procedure: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a shaved

patch of skin on a test animal (typically a rabbit). The patch is covered with a gauze dressing.
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Observation: The dressing is removed after 4 hours, and the skin is evaluated for erythema

(redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).

Endpoint: The substance is classified based on the severity and reversibility of the observed

skin reactions.

Methodology 3: Acute Eye Irritation/Corrosion (OECD TG 405)

Objective: To determine the potential for a substance to cause eye irritation or damage.

Procedure: A small, measured amount of the substance is applied into one eye of a test

animal (typically a rabbit). The other eye remains untreated as a control.

Observation: The eyes are examined at specific intervals after application for effects on the

cornea, iris, and conjunctiva.

Endpoint: The substance is classified based on the severity and persistence of eye lesions.

Visualized Workflows and Logic
The following diagrams illustrate standard safety workflows and decision-making processes

applicable to handling Fluorescein dibutyrate and other laboratory chemicals.
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Safe Handling & Disposal
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Caption: General workflow for safe chemical handling in a laboratory setting.
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Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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